Cas no 63296-54-8 (Isoxazole, 3,5-diphenyl-4-(phenylazo)-)

• Product Name: Isoxazole, 3,5-diphenyl-4-(phenylazo)-
• CAS No: 63296-54-8
• MF: C₂₁H₁₅N₃O
• MW: 325.363304376602
• CID: 426849
• PubChem ID: 3672133
• Update Time: 2025-04-19

Isoxazole, 3,5-diphenyl-4-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,5-diphenyl-4-(phenylazo)-
• (3,5-diphenyl-1,2-oxazol-4-yl)-phenyldiazene
• DTXSID50394880
• 63296-54-8

• Inchi： 1S/C21H15N3O/c1-4-10-16(11-5-1)19-20(23-22-18-14-8-3-9-15-18)21(25-24-19)17-12-6-2-7-13-17/h1-15H/b23-22+
• InChI Key： GYGIUKUOUWVNJL-GHVJWSGMSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 325.12165
• Monoisotopic Mass: 325.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.75